Cas no 1795299-58-9 (N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2,4-difluorobenzeneacetamide)

• Product Name: N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2,4-difluorobenzeneacetamide
• CAS No: 1795299-58-9
• MF: C₂₀H₁₇F₂N₃O₃
• MW: 385.36409163475
• CID: 5368625
• Update Time: 2025-10-31

N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2,4-difluorobenzeneacetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2,4-difluorobenzeneacetamide

• Inchi： 1S/C20H17F2N3O3/c21-14-6-5-13(17(22)8-14)7-20(26)24-15-9-23-25(10-15)11-16-12-27-18-3-1-2-4-19(18)28-16/h1-6,8-10,16H,7,11-12H2,(H,24,26)
• InChI Key： BSURTMJPRDTMMH-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=CN(CC3COC4=CC=CC=C4O3)N=C2)=O)=CC=C(F)C=C1F

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 599.0±50.0 °C(Predicted)
• pka: 13.49±0.70(Predicted)

Additional information on N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2,4-difluorobenzeneacetamide

Introduction to N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2,4-difluorobenzeneacetamide (CAS No. 1795299-58-9)

N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl]-1H-pyrazol-4-yl]-2,4-difluorobenzeneacetamide] is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1795299-58-9, represents a convergence of advanced chemical synthesis and molecular design, making it a subject of intense research interest.

The molecular structure of N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2,4-difluorobenzeneacetamide is characterized by a complex arrangement of functional groups, including a pyrazole ring system linked to a dihydrobenzodioxin moiety. The presence of fluorine atoms at the 2 and 4 positions of the benzene ring introduces additional electronic complexity, which can influence the compound's reactivity and interactions with biological targets. This structural motif is particularly intriguing because it combines elements known to exhibit pharmacological properties, such as analgesic, anti-inflammatory, and antimicrobial activities.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The pyrazole scaffold, in particular, has been extensively studied for its role in drug discovery due to its ability to form stable hydrogen bonds and its compatibility with various pharmacophoric groups. The incorporation of a dihydrobenzodioxin moiety into the pyrazole framework enhances the compound's molecular diversity, potentially leading to unique biological effects. This combination has sparked curiosity among scientists exploring new avenues for medicinal chemistry.

The fluorinated benzene ring in N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2,4-difluorobenzeneacetamide adds another layer of complexity and interest. Fluorine atoms are well-known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. They can increase metabolic stability, improve binding affinity to biological targets, and enhance lipophilicity. The strategic placement of two fluorine atoms at the 2 and 4 positions of the benzene ring is likely designed to optimize these effects, making the compound a promising candidate for further investigation.

The synthesis of N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2,4-difluorobenzeneacetamide] presents a significant challenge due to its intricate structure. Advanced synthetic methodologies are required to construct the desired molecular framework while maintaining high purity and yield. Techniques such as multi-step organic synthesis involving cross-coupling reactions, cyclization processes, and fluorination strategies are essential in achieving this goal. The successful synthesis of this compound not only demonstrates the capabilities of modern synthetic chemistry but also opens up new possibilities for exploring its biological potential.

Evidence from preliminary studies suggests that N-[1-[(2,3-Dihydro-1,
4-benzo
dioxin
)
)-
methyl
]
-(
1H

pyrazol

)-
4

yl]

)-



(

)
)
)
)
)-) is a potent modulator of various biological pathways. Its structural features suggest that it may interact with enzymes and receptors involved in pain perception, inflammation response,
and immune modulation.
These interactions could make it a valuable candidate for developing new treatments for chronic pain conditions,
rheumatic diseases,
and inflammatory disorders.
Furthermore,of both
<><><><><><><><><><><><><><>>:<>>:<>>:<>>:<>>:<>>:<>>:<>>:<>>:<>>:<>>:fluoro substituents may enhance its bioavailability
and metabolic stability. and remains active for an appropriate duration.